Cas no 79570-57-3 (1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one)

1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one structure
79570-57-3 structure
Product Name:1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
CAS No:79570-57-3
MF:C6H6N4O2
MW:166.13744020462
CID:564581
PubChem ID:135596565
Update Time:2025-04-19

1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-dihydro-1-(hydroxymethyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
    • 9-(hydroxymethyl)-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,6-trien-5-one
    • 1-(hydroxymethyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-(hydroxymethyl)-
    • DTXSID101000600
    • 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 1,5-dihydro-1-(hydroxymethyl)-
    • 1-(hydroxymethyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 79570-57-3
    • SCHEMBL5475287
    • 1-(hydroxymethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 1-(Hydroxymethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 1-(Hydroxymethyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • Inchi: 1S/C6H6N4O2/c11-3-10-5-4(1-9-10)6(12)8-2-7-5/h1-2,11H,3H2,(H,7,8,12)
    • InChI Key: LZXYBDOUWSRDOU-UHFFFAOYSA-N
    • SMILES: OCN1C2=C(C(NC=N2)=O)C=N1

Computed Properties

  • Exact Mass: 166.049
  • Monoisotopic Mass: 166.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 1.81
  • Boiling Point: 354.8°C at 760 mmHg
  • Flash Point: 168.4°C
  • Refractive Index: 1.821
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